Cas no 1173462-33-3 (2-(2H-1,2,3-Triazol-2-yl)aniline)
1173462-33-3 structure
Product Name:2-(2H-1,2,3-Triazol-2-yl)aniline
CAS No:1173462-33-3
MF:C8H8N4
MW:160.17592048645
CID:2117880
PubChem ID:20978656
Update Time:2024-03-01
2-(2H-1,2,3-Triazol-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(2H-1,2,3-triazol-2-yl)Benzenamine
- 2-(2H-1,2,3-Triazol-2-yl)aniline
- 2-(2H-1,2,3-Triazole-2-yl)aniline
-
- Inchi: 1S/C8H8N4/c9-7-3-1-2-4-8(7)12-10-5-6-11-12/h1-6H,9H2
- InChI Key: CNJVJYWASCGFFI-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2N)N=CC=N1
Computed Properties
- Exact Mass: 160.074896272g/mol
- Monoisotopic Mass: 160.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7
- XLogP3: 1.2
2-(2H-1,2,3-Triazol-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H168461-100mg |
2-(2H-1,2,3-Triazol-2-yl)aniline |
1173462-33-3 | 100mg |
$ 160.00 | 2022-06-04 | ||
| TRC | H168461-500mg |
2-(2H-1,2,3-Triazol-2-yl)aniline |
1173462-33-3 | 500mg |
$ 635.00 | 2022-06-04 | ||
| TRC | H168461-1g |
2-(2H-1,2,3-Triazol-2-yl)aniline |
1173462-33-3 | 1g |
$ 975.00 | 2022-06-04 | ||
| Enamine | EN300-367401-0.05g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 0.05g |
$851.0 | 2025-03-18 | |
| Enamine | EN300-367401-0.1g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 0.1g |
$892.0 | 2025-03-18 | |
| Enamine | EN300-367401-0.25g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 0.25g |
$933.0 | 2025-03-18 | |
| Enamine | EN300-367401-0.5g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 0.5g |
$974.0 | 2025-03-18 | |
| Enamine | EN300-367401-1.0g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 1.0g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-367401-2.5g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 2.5g |
$1988.0 | 2025-03-18 | |
| Enamine | EN300-367401-5.0g |
2-(2H-1,2,3-triazol-2-yl)aniline |
1173462-33-3 | 95.0% | 5.0g |
$2940.0 | 2025-03-18 |
2-(2H-1,2,3-Triazol-2-yl)aniline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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